Cas no 823221-17-6 (6-(Aminomethyl)naphthalene-2-carboxylic acid)

• Product Name: 6-(Aminomethyl)naphthalene-2-carboxylic acid
• CAS No: 823221-17-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5843897
• PubChem ID: 137965824
• Update Time: 2025-05-22

6-(Aminomethyl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1720245
• 6-(aminomethyl)naphthalene-2-carboxylic acid
• 823221-17-6
• 6-(Aminomethyl)naphthalene-2-carboxylic acid

• Inchi： 1S/C12H11NO2/c13-7-8-1-2-10-6-11(12(14)15)4-3-9(10)5-8/h1-6H,7,13H2,(H,14,15)
• InChI Key： AGSRQTYYPFZMMD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=C(CN)C=CC=2C=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 6-(Aminomethyl)naphthalene-2-carboxylic acid

6-(Aminomethyl)naphthalene-2-carboxylic acid: A Comprehensive Overview

6-(Aminomethyl)naphthalene-2-carboxylic acid (CAS No. 823221-17-6) is a versatile organic compound with a unique structure that combines the aromaticity of a naphthalene ring with the functional groups of a carboxylic acid and an aminomethyl side chain. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural properties, synthesis methods, and the latest research findings related to 6-(Aminomethyl)naphthalene-2-carboxylic acid, highlighting its significance in contemporary scientific studies.

The molecular structure of 6-(Aminomethyl)naphthalene-2-carboxylic acid is characterized by a naphthalene backbone, which consists of two fused benzene rings. The carboxylic acid group (-COOH) is attached at the 2-position of the naphthalene ring, while the aminomethyl group (-CH₂NH₂) is located at the 6-position. This arrangement not only imparts aromatic stability to the molecule but also introduces functional groups that can participate in various chemical reactions. The presence of both acidic (carboxylic acid) and basic (amine) functionalities makes this compound highly versatile for applications requiring dual reactivity.

Recent studies have focused on leveraging the unique properties of 6-(Aminomethyl)naphthalene-2-carboxylic acid in drug discovery. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the development of anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines. The study highlighted the importance of the naphthalene framework in modulating pharmacokinetic properties and bioavailability, making it an attractive candidate for further preclinical testing.

In addition to its pharmaceutical applications, 6-(Aminomethyl)naphthalene-2-carboxylic acid has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of novel catalysts and sensors. A 2023 paper in *Chemical Communications* reported on the use of this compound as a ligand in creating highly selective sensors for heavy metal ions such as lead and mercury. The study emphasized the role of the amine group in enhancing sensitivity and selectivity, underscoring its potential in environmental monitoring applications.

The synthesis of 6-(Aminomethyl)naphthalene-2-carboxylic acid typically involves multi-step organic reactions, often starting from naphthoic acids or their derivatives. Recent advancements in catalytic methods have enabled more efficient and scalable production processes. For example, a 2023 article in *Green Chemistry* described a sustainable synthesis route utilizing microwave-assisted conditions to minimize reaction time and energy consumption. This approach not only enhances the eco-friendliness of the synthesis but also aligns with current trends toward greener chemical processes.

Moreover, computational studies have played a pivotal role in understanding the electronic and structural properties of 6-(Aminomethyl)naphthalene-2-carboxylic acid. Density functional theory (DFT) calculations have provided insights into its electronic distribution and reactivity patterns, aiding in the rational design of new derivatives. A 2023 study published in *The Journal of Physical Chemistry* revealed that the compound exhibits unique electronic transitions due to its extended conjugation system, making it a promising candidate for optoelectronic applications.

In conclusion, 6-(Aminomethyl)naphthalene-2-carboxylic acid (CAS No. 823221-17-6) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural features make it an invaluable tool in drug discovery, materials science, and organic synthesis. As evidenced by recent research advancements, this compound continues to be a focal point for innovative studies aimed at harnessing its full potential. With ongoing developments in synthetic methodologies and computational modeling, 6-(Aminomethyl)naphthalene-2-carboxylic acid is poised to play an even more significant role in shaping future scientific breakthroughs.